3-(Chloromethyl)-4-methyl-1,2-oxazole

• IUPAC Name: 3-(chloromethyl)-4-methyl-1,2-oxazole
• InChI: InChI=1S/C5H6ClNO/c1-4-3-8-7-5(4)2-6/h3H,2H2,1H3
• InChI Key: LXJNURAYHIDCLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CON=C1CCl
• Molecular Formula: C5H6ClNO
• Molecular Weight: 131.56 g/mol
• CAS RN: 2095410-78-7

Description

Synthesis Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis and Chemical Reactions

• 3-(Chloromethyl)-4-methyl-1,2-oxazole has been utilized as a reactive scaffold for synthetic elaboration in organic chemistry. Patil and Luzzio (2016) demonstrated its use in preparing 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles through substitution reactions (Patil & Luzzio, 2016).
• Dikusar et al. (2013) used 5-Chloromethyl-3-methyl-1,2-oxazole in the Williamson reaction with benzaldehydes to produce isoxazolylmethyloxy-substituted benzaldehydes, leading to the synthesis of functionally substituted Schiff bases (Dikusar et al., 2013).
• Ibata and Isogami (1989) explored the BF3-catalyzed reaction of α-diazoacetophenones with chloroacetonitrile to yield various 2-(chloromethyl)oxazoles, highlighting its potential in nucleophilic substitution reactions (Ibata & Isogami, 1989).

Catalysis and Coordination Chemistry

• Lee et al. (2004) described a highly regioselective process for forming 4-chloromethyl-1,3-oxazoles, providing insights into the regioselectivity in deoxygenation-chlorination reactions (Lee et al., 2004).
• The coordination chemistry of oxazoline ligands, which includes derivatives of 1,2-oxazole, has been reviewed by Gómez et al. (1999), emphasizing their role in asymmetric organic syntheses (Gómez et al., 1999).

Photochemistry and Physical Properties

• Zeinali et al. (2020) investigated the reaction of oxazole and its derivatives with singlet oxygen, demonstrating the influence of functional groups on its reaction rate and physicochemical properties (Zeinali et al., 2020).
• Lopes et al. (2011) studied the photochemistry of matrix-isolated methyl 4-chloro-5-phenylisoxazole-3-carboxylate, contributing to the understanding of isoxazole → oxazole photoisomerization (Lopes et al., 2011).

Pharmaceutical Applications

• Shinde et al. (2022) provided a systematic appraisal of 1,3-oxazole derivatives, relevant to 3-(Chloromethyl)-4-methyl-1,2-oxazole, in medicinal, pharmaceutical, and material sciences (Shinde et al., 2022).
• Razavi et al. (2005) synthesized oxazoles for potential use as transthyretin amyloid fibril inhibitors, indicating a therapeutic application in the field of biochemistry (Razavi et al., 2005).

Safety And Hazards

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